2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide

• Molecular Formula: C14H19Cl3N2O
• Molecular Weight: 337.7 g/mol
• IUPAC Name: 2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide
• InChI: InChI=1S/C14H19Cl3N2O/c1-8(2)12(20)19-13(14(15,16)17)18-11-6-5-9(3)7-10(11)4/h5-8,13,18H,1-4H3,(H,19,20)
• InChI Key: IKHCFXRGEBATMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)C(C)C)C

Description

2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide is a synthetic organic compound with a complex structure It is characterized by the presence of a trichloromethyl group, a dimethylanilino group, and a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide typically involves multiple steps:

Formation of the Trichloromethyl Intermediate: The initial step involves the reaction of a suitable precursor with trichloromethyl reagents under controlled conditions to form the trichloromethyl intermediate.

Introduction of the Dimethylanilino Group: The intermediate is then reacted with 2,4-dimethylaniline in the presence of a suitable catalyst to introduce the dimethylanilino group.

Formation of the Propanamide Backbone: The final step involves the reaction of the intermediate with a propanamide precursor under specific conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This typically includes the use of advanced catalytic systems, controlled reaction environments, and purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Substitution reactions often involve reagents like halogens, alkylating agents, and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-N-(2,2,2-trichloro-1-(4-morpholinylcarbothioyl)amino)ethyl)propanamide
• 2-methyl-N-(2,2,2-trichloro-1-(2-chlorophenoxy)ethyl)propanamide
• 2-methyl-N-(2,2,2-trichloro-1-(4-formylphenoxy)ethyl)propanamide

Uniqueness

2-methyl-N-[2,2,2-trichloro-1-(2,4-dimethylanilino)ethyl]propanamide is unique due to its specific structural features, such as the presence of the dimethylanilino group, which may confer distinct chemical and biological properties compared to similar compounds